Cas no 499984-52-0 (5-Thiazolecarbonitrile, 2-[(4-fluorophenyl)amino]-4-(3-pyridinyl)-)

• Product Name: 5-Thiazolecarbonitrile, 2-[(4-fluorophenyl)amino]-4-(3-pyridinyl)-
• CAS No: 499984-52-0
• MF: C₁₅H₉FN₄S
• MW: 296.322164297104
• CID: 1543958
• Update Time: 2024-08-24

5-Thiazolecarbonitrile, 2-[(4-fluorophenyl)amino]-4-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarbonitrile, 2-[(4-fluorophenyl)amino]-4-(3-pyridinyl)-

• Inchi： 1S/C15H9FN4S/c16-11-3-5-12(6-4-11)19-15-20-14(13(8-17)21-15)10-2-1-7-18-9-10/h1-7,9H,(H,19,20)
• InChI Key： HOXAGAAGINCQTN-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C2=CC=CN=C2)N=C1NC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 296.05337

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 523.0±60.0 °C(Predicted)
• PSA: 61.6
• pka: 2.00±0.12(Predicted)